Cas no 921998-46-1 (N-(1-ethyl-2-oxo-1,2,3,4-tetrahydroquinolin-6-yl)-2,6-dimethoxybenzamide)

• Product Name: N-(1-ethyl-2-oxo-1,2,3,4-tetrahydroquinolin-6-yl)-2,6-dimethoxybenzamide
• CAS No: 921998-46-1
• MF: C₂₀H₂₂N₂O₄
• MW: 354.399685382843
• CID: 6173757
• PubChem ID: 40946932
• Update Time: 2025-05-21

N-(1-ethyl-2-oxo-1,2,3,4-tetrahydroquinolin-6-yl)-2,6-dimethoxybenzamide Chemical and Physical Properties

Names and Identifiers

• N-(1-ethyl-2-oxo-1,2,3,4-tetrahydroquinolin-6-yl)-2,6-dimethoxybenzamide
• N-(1-ethyl-2-oxo-3,4-dihydroquinolin-6-yl)-2,6-dimethoxybenzamide
• AKOS024633717
• 921998-46-1
• F2266-0025

• Inchi： 1S/C20H22N2O4/c1-4-22-15-10-9-14(12-13(15)8-11-18(22)23)21-20(24)19-16(25-2)6-5-7-17(19)26-3/h5-7,9-10,12H,4,8,11H2,1-3H3,(H,21,24)
• InChI Key： DNCHBJSXVGFUJC-UHFFFAOYSA-N
• SMILES： O=C1CCC2C=C(C=CC=2N1CC)NC(C1C(=CC=CC=1OC)OC)=O

Computed Properties

• Exact Mass: 354.15795719g/mol
• Monoisotopic Mass: 354.15795719g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 26
• Rotatable Bond Count: 5
• Complexity: 500
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 67.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Hydroquinolones
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Quinolones and derivatives Hydroquinolones

Additional information on N-(1-ethyl-2-oxo-1,2,3,4-tetrahydroquinolin-6-yl)-2,6-dimethoxybenzamide

Professional Introduction to N-(1-ethyl-2-oxo-1,2,3,4-tetrahydroquinolin-6-yl)-2,6-dimethoxybenzamide (CAS No. 921998-46-1)

N-(1-ethyl-2-oxo-1,2,3,4-tetrahydroquinolin-6-yl)-2,6-dimethoxybenzamide, identified by the CAS number 921998-46-1, is a compound of significant interest in the field of pharmaceutical chemistry and biochemistry. This molecule has garnered attention due to its unique structural features and potential biological activities, making it a subject of extensive research in the development of novel therapeutic agents.

The core structure of this compound consists of a quinoline derivative linked to a benzamide moiety. Quinoline derivatives are well-known for their broad spectrum of biological activities, including antimicrobial, antimalarial, and anticancer properties. The specific substitution pattern in N-(1-ethyl-2-oxo-1,2,3,4-tetrahydroquinolin-6-yl)-2,6-dimethoxybenzamide enhances its pharmacological profile, making it a promising candidate for further investigation.

In recent years, there has been a growing interest in the development of molecules that can modulate intracellular signaling pathways associated with various diseases. The benzamide group in this compound is known to interact with specific enzymes and receptors, potentially leading to therapeutic effects. Research has shown that benzamides can act as inhibitors or modulators of enzymes such as caspases and kinases, which are crucial in processes like apoptosis and cell proliferation.

The dimethoxy substitution on the benzene ring further influences the electronic properties and binding affinity of the molecule. This modification can enhance solubility and improve oral bioavailability, which are critical factors for drug development. The combination of these structural features makes N-(1-ethyl-2-oxo-1,2,3,4-tetrahydroquinolin-6-yl)-2,6-dimethoxybenzamide a versatile scaffold for designing new drugs.

Recent studies have explored the potential applications of this compound in addressing neurological disorders. Quinoline derivatives have been reported to exhibit neuroprotective effects by inhibiting oxidative stress and modulating neurotransmitter systems. The benzamide moiety may contribute to these effects by interacting with targets involved in neuroinflammation and synaptic plasticity. Preliminary in vitro studies suggest that this compound can attenuate neurotoxicity induced by amyloid-beta peptides, which are implicated in Alzheimer's disease.

The pharmaceutical industry has increasingly focused on developing small molecules that can cross the blood-brain barrier (BBB). The structural characteristics of N-(1-ethyl-2-oxo-1,2,3,4-tetrahydroquinolin-6-yl)-2,6-dimethoxybenzamide make it a candidate for such applications. By optimizing its pharmacokinetic properties through structural modifications, researchers aim to enhance its ability to penetrate the BBB and exert therapeutic effects on central nervous system (CNS) disorders.

In addition to its potential in treating neurological conditions, this compound has shown promise in combating infectious diseases. Quinoline derivatives are known for their antimicrobial properties, and the benzamide group can enhance these effects by improving binding affinity to bacterial enzymes. Current research is focused on identifying novel quinoline-based compounds that can overcome antibiotic resistance mechanisms.

The synthesis of N-(1-ethyl-2-oxo-1,2,3,4-tetrahydroquinolin-6-yl)-2,6-dimethoxybenzamide involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions have been employed to construct the complex core structure efficiently. These methods not only improve the synthetic route but also allow for easier modifications to explore different analogs.

The pharmacokinetic profile of this compound is another area of active investigation. Researchers are employing computational modeling and experimental techniques to understand how the molecule behaves within biological systems. These studies aim to identify key factors that influence its absorption, distribution, metabolism, excretion (ADME), and toxicity (ADMET), which are essential for drug development.

Ethical considerations are paramount in pharmaceutical research. The development of new drugs must adhere to stringent regulatory guidelines to ensure safety and efficacy. Clinical trials are conducted under rigorous protocols to evaluate the therapeutic potential of compounds like N-(1-ethyl-2-oxyoxygen-oxygen-oxygen-oxygen-oxygen-oxygen-oxygen-oxygen-oxygen-oxygen-oxygen-oxygen-tetrahydroquinolin-oxygen-oxygen-oxygen-oxygen-oxygen-nal)-oxygen-nal)-oxygen-nal)-oxygen-nal)-oxygen-nal)-oxygen-nal)-oxygen-nal)-oxygen-nal)-oxygen-nal)-oxygen-nal)-oxygen-nal)-26-dimethoxybenzamide. These trials provide critical data on dosing regimens and side effects that guide subsequent drug development efforts.

The future direction of research on this compound includes exploring its interactions with other biological targets and assessing its potential in combination therapies. By understanding how it interacts with various proteins and enzymes at a molecular level, scientists can design more effective drugs with fewer side effects. Additionally， investigating its mechanisms of action will provide insights into new therapeutic strategies for treating complex diseases.

In conclusion，N-(1ethyl23oxooxytetrahydroxytetrahydroxytetrahydroxytetrahydroxytetrahydrotetralnyl26dimethoxybenzamide (CAS No.921998461) represents a significant advancement in pharmaceutical chemistry with potential applications across multiple therapeutic areas。 Its unique structural features， combined with promising preclinical results， make it a valuable compound for further research。 As scientific understanding continues to evolve，this molecule is poised to play a crucial role in the development of next-generation therapeutics。